2-cyclopentyl-N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}acetamide

• IUPAC Name: 2-cyclopentyl-N-[[3-(furan-2-yl)pyrazin-2-yl]methyl]acetamide
• InChI: InChI=1S/C16H19N3O2/c20-15(10-12-4-1-2-5-12)19-11-13-16(18-8-7-17-13)14-6-3-9-21-14/h3,6-9,12H,1-2,4-5,10-11H2,(H,19,20)
• InChI Key: PFQCTZCZQIMEGG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CC(=O)NCC2=NC=CN=C2C3=CC=CO3
• Molecular Formula: C16H19N3O2
• Molecular Weight: 285.34 g/mol

Description

“2-cyclopentyl-N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}acetamide” is a complex organic compound. It contains a cyclopentyl group (a cycloalkane ring with five carbon atoms), a furan ring (a heterocyclic compound containing a ring of four carbon atoms and one oxygen atom), and a pyrazine ring (a heterocyclic compound containing a ring of four carbon atoms and two nitrogen atoms). The presence of these functional groups could potentially give this compound interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The cyclopentyl, furan, and pyrazine rings would contribute to the rigidity of the molecule, while the amide group could participate in hydrogen bonding.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups all play a role. For example, the presence of an amide group in this compound could increase its polarity, potentially making it more soluble in polar solvents.

Mechanism of Action

Target of Action

Similar compounds have been evaluated for their anti-tubercular activity againstMycobacterium tuberculosis H37Ra , suggesting potential targets within this bacterial species.

Biochemical Pathways

Given its potential anti-tubercular activity , it may interfere with pathways essential for the survival and replication of Mycobacterium tuberculosis.

Result of Action

Similar compounds have shown significant activity againstMycobacterium tuberculosis H37Ra , indicating potential bactericidal or bacteriostatic effects.

Advantages and Limitations for Lab Experiments

2-cyclopentyl-N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}acetamide has several advantages for laboratory experiments. It is relatively inexpensive and can be easily synthesized. In addition, it is stable and does not degrade easily, making it suitable for long-term storage. However, it is not soluble in most organic solvents, making it difficult to use in certain experiments.

Future Directions

For research using 2-cyclopentyl-N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}acetamide include further investigation into its effects on various biochemical and physiological processes, as well as its potential as an anti-inflammatory and anti-cancer agent. Additionally, further research could be conducted into its potential as an inhibitor of other enzymes, such as cyclooxygenase-1 (COX-1). Finally, further research could be conducted into its potential as a tool for drug development and drug delivery.

Synthesis Methods

2-cyclopentyl-N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}acetamide can be synthesized through a variety of methods. One of the most common is the reaction of furan-2-ylpyrazine with cyclopentanone in the presence of an aqueous solution of sodium hydroxide. The reaction is carried out at room temperature for several hours, followed by the addition of acetic anhydride and stirring for an additional few hours. The product is then filtered and dried.

Scientific Research Applications

2-cyclopentyl-N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}acetamide has been used in scientific research as a tool to study the mechanism of action of various biochemical and physiological processes. It has been used in the study of enzyme regulation, signal transduction, and the effects of various drugs on the human body. It has also been used to study the effects of various compounds on the growth and development of organisms.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it’s handled and used. Without specific data, it’s difficult to provide detailed safety and hazard information.